Cas no 10550-15-9 (3-(4-Chlorophenyl)-1,2,4-oxadiazole)

• Product Name: 3-(4-Chlorophenyl)-1,2,4-oxadiazole
• CAS No: 10550-15-9
• MF: C₈H₅ClN₂O
• MW: 180.59110045433
• MDL: MFCD00121590
• CID: 856976
• PubChem ID: 2806669
• Update Time: 2025-04-19

3-(4-Chlorophenyl)-1,2,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

• 3-(4-Chlorophenyl)-1,2,4-oxadiazole
• 3-(4-chloro-phenyl)-[1,2,4]oxadiazole
• 3-(4-Chlor-phenyl)-1,2,4-oxadiazol
• 3-(p-chlorphenyl)-1,2,4-oxdiazol
• AC1MD6X6
• ACMC-2098gj
• CHEMBL277656
• CTK4A3878
• Maybridge3_001179
• SureCN3398203
• SCHEMBL3398203
• EN300-124576
• CS-0204923
• IDI1_012566
• HMS1434F13
• DB-356441
• 10550-15-9
• DTXSID40384513
• BS-22991
• MFCD00121590
• AKOS006343764
• Z1201619154

• MDL： MFCD00121590
• Inchi： 1S/C8H5ClN2O/c9-7-3-1-6(2-4-7)8-10-5-12-11-8/h1-5H
• InChI Key： XDZADIVBLSTIBJ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(C2=NOC=N2)=CC=1

Computed Properties

• Exact Mass: 180.00915
• Monoisotopic Mass: 180.0090405g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 38.9Ų

Experimental Properties

• Density: 1.328±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 100-102 ºC (methanol )
• Boiling Point: 284.0±42.0 ºC (760 Torr),
• Flash Point: 125.6±27.9 ºC,
• Solubility: Very slightly soluble (0.27 g/l) (25 º C),
• PSA: 38.92
• LogP: 2.39000

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxadiazoles 1,2,4-oxadiazoles